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Compound of Interest

Compound Name: 4-Methoxy-N,N-dimethylaniline-d2

Cat. No.: B15597765 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of 4-Methoxy-N,N-dimethylaniline-d2. A

thorough search of available scientific literature and chemical databases did not yield specific

quantitative solubility data for the deuterated compound, 4-Methoxy-N,N-dimethylaniline-d2.

This indicates a gap in the currently published research data for this specific isotopically

labeled compound.

However, to provide a useful resource, this guide presents the available data for the non-

deuterated analogue, 4-Methoxy-N,N-dimethylaniline, and offers a framework for

understanding and determining the solubility of the deuterated form.

Physicochemical Properties of 4-Methoxy-N,N-
dimethylaniline
The following table summarizes the known physical and chemical properties of the non-

deuterated compound, 4-Methoxy-N,N-dimethylaniline. This data can serve as a baseline for

estimating the properties of its deuterated counterpart.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15597765?utm_src=pdf-interest
https://www.benchchem.com/product/b15597765?utm_src=pdf-body
https://www.benchchem.com/product/b15597765?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₉H₁₃NO [1]

Molecular Weight 151.21 g/mol [1]

CAS Number 701-56-4 [1]

Appearance
White to light yellow powder or

crystals
[1]

Melting Point 46.0 to 50.0 °C [1]

Boiling Point 239.2 ± 23.0 °C at 760 mmHg [1][2]

Density 1.0 ± 0.1 g/cm³ [1][2]

Vapor Pressure 0.0 ± 0.5 mmHg at 25°C [1]

LogP 1.42 [1]

Expected Effects of Deuteration on Solubility
While quantitative data is unavailable, the principles of physical chemistry allow for a qualitative

prediction of how deuteration might affect the solubility of 4-Methoxy-N,N-dimethylaniline. The

replacement of two hydrogen atoms with deuterium atoms (-d2) is a subtle structural change,

but it can influence intermolecular forces.

Polarizability and van der Waals Forces: C-D bonds are slightly shorter and less polarizable

than C-H bonds. This can lead to minor alterations in London dispersion forces, a component

of van der Waals forces, which can in turn affect solubility in non-polar solvents.

Hydrogen Bonding: If the deuteration occurs at a site involved in hydrogen bonding, it could

have a more noticeable effect on solubility in protic solvents. However, in 4-Methoxy-N,N-

dimethylaniline, the deuteration is on the N,N-dimethyl groups, which are not primary sites

for hydrogen bond donation.

Hydrophobic Interactions: Deuterated compounds have been observed to exhibit slightly

different hydrophobic interactions compared to their protiated (non-deuterated) counterparts.
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In general, the effect of deuteration on the solubility of a molecule like 4-Methoxy-N,N-

dimethylaniline is expected to be minimal, but not necessarily negligible, particularly when

precise measurements are required.

Experimental Protocol for Solubility Determination
To empower researchers to generate the necessary data for 4-Methoxy-N,N-dimethylaniline-
d2, a general experimental protocol for determining the solubility of a crystalline organic

compound is provided below. This method is based on the principle of creating a saturated

solution and then determining the concentration of the solute.

Objective: To determine the solubility of a compound in a specific solvent at a given

temperature.

Materials:

The compound of interest (solute)

The desired solvent

Analytical balance (accurate to ±0.1 mg)

Temperature-controlled shaker or incubator

Vials with sealed caps

Syringes and syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks

A suitable analytical instrument for concentration measurement (e.g., HPLC, GC, UV-Vis

spectrophotometer)

Procedure:

Preparation of a Saturated Solution:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15597765?utm_src=pdf-body
https://www.benchchem.com/product/b15597765?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add an excess amount of the solid compound to a vial. The presence of undissolved solid

is crucial to ensure saturation.

Add a known volume of the solvent to the vial.

Seal the vial tightly to prevent solvent evaporation.

Equilibration:

Place the vial in a temperature-controlled shaker set to the desired temperature.

Allow the mixture to equilibrate for a sufficient period (typically 24-48 hours) with

continuous agitation to ensure the dissolution process reaches equilibrium.

Sample Collection:

After equilibration, cease agitation and allow the excess solid to settle.

Carefully withdraw a known volume of the clear supernatant (the saturated solution) using

a syringe fitted with a filter to remove any undissolved particles.

Analysis:

Transfer the filtered, saturated solution to a volumetric flask and dilute with a suitable

solvent to a concentration within the calibrated range of the analytical instrument.

Determine the concentration of the solute in the diluted sample using a pre-calibrated

analytical method.

Calculation of Solubility:

Calculate the original concentration of the saturated solution, accounting for the dilution

factor. The solubility is typically expressed in units such as g/L, mg/mL, or mol/L.

Synthesis of 4-Methoxy-N,N-dimethylaniline
The most common method for the synthesis of 4-Methoxy-N,N-dimethylaniline is the

Eschweiler-Clarke reaction.[1] The following diagram illustrates the workflow for this synthesis.
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Reactants

Reaction and Workup Purification Product

p-Anisidine
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for 8-12 hoursFormaldehyde

Formic Acid
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with Sodium Carbonate Extract with Diethyl Ether Dry organic layer

(e.g., with MgSO4)
Remove solvent

(Rotary Evaporation)
Purify by vacuum distillation

or recrystallization 4-Methoxy-N,N-dimethylaniline

Click to download full resolution via product page

Caption: Workflow for the Eschweiler-Clarke synthesis of 4-Methoxy-N,N-dimethylaniline.

This guide provides the available information for the non-deuterated form of the compound and

a clear path forward for researchers to obtain the specific solubility data for 4-Methoxy-N,N-
dimethylaniline-d2. The generation and publication of such data would be a valuable

contribution to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. 4-methoxy-N,N-dimethylaniline | CAS#:701-56-4 | Chemsrc [chemsrc.com]

To cite this document: BenchChem. [Technical Guide: Solubility and Properties of 4-
Methoxy-N,N-dimethylaniline-d2]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15597765?utm_src=pdf-body-img
https://www.benchchem.com/product/b15597765?utm_src=pdf-body
https://www.benchchem.com/product/b15597765?utm_src=pdf-body
https://www.benchchem.com/product/b15597765?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_4_methoxy_N_N_dimethylaniline.pdf
https://www.chemsrc.com/en/cas/701-56-4_954538.html
https://www.benchchem.com/product/b15597765#4-methoxy-n-n-dimethylaniline-d2-solubility-data
https://www.benchchem.com/product/b15597765#4-methoxy-n-n-dimethylaniline-d2-solubility-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b15597765#4-methoxy-n-n-dimethylaniline-d2-
solubility-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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